Cas no 57644-90-3 (2,3-Nonanedione)

• Product Name: 2,3-Nonanedione
• CAS No: 57644-90-3
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 344712
• PubChem ID: 19982750
• Update Time: 2025-04-19

2,3-Nonanedione Chemical and Physical Properties

Names and Identifiers

• 2,3-Nonanedione
• nonane-2,3-dione
• 57644-90-3
• 2-nononone
• Q63395628
• SCHEMBL9857091
• DTXSID90601661

• Inchi： 1S/C9H16O2/c1-3-4-5-6-7-9(11)8(2)10/h3-7H2,1-2H3
• InChI Key： WNVKJGIJHKADAE-UHFFFAOYSA-N
• SMILES： O=C(C(C)=O)CCCCCC

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14